Cas no 2679931-69-0 ((2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2679931-69-0
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 6274558
• PubChem ID: 165908245
• Update Time: 2025-05-24

(2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275848
• (2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2679931-69-0

• Inchi： 1S/C9H15NO4S/c1-3-5-14-9(13)10-7(8(11)12)6-15-4-2/h3,7H,1,4-6H2,2H3,(H,10,13)(H,11,12)/t7-/m0/s1
• InChI Key： PQERGOIKZUTXCQ-ZETCQYMHSA-N
• SMILES： S(CC)C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on (2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Comprehensive Overview of (2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2679931-69-0)

(2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2679931-69-0) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an ethylsulfanyl group and a prop-2-en-1-yloxy carbonyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing peptide-based therapeutics and enzyme inhibitors, aligning with the growing demand for targeted drug delivery systems.

The compound's chiral center at the 2R position is critical for its stereoselective interactions, which are essential in designing drugs with minimal side effects. Recent studies highlight its application in protease inhibition, a hot topic in drug discovery for treating conditions like viral infections and inflammatory diseases. The ethylsulfanyl group enhances lipophilicity, improving membrane permeability—a key factor in optimizing drug bioavailability, a frequent search query among pharmacologists.

In the context of green chemistry, (2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has garnered attention for its potential to reduce synthetic steps in peptide coupling reactions. This aligns with the industry's shift toward sustainable practices, a trending topic in 2024. Its allyloxycarbonyl (Alloc) protecting group is particularly noteworthy, as it can be selectively deprotected under mild conditions, reducing energy consumption—a feature often searched by synthetic chemists.

From an analytical perspective, the compound's CAS No. 2679931-69-0 serves as a unique identifier in databases like SciFinder and Reaxys, where researchers frequently look for structure-activity relationships (SAR). Its carboxylic acid functionality allows for further derivatization, making it a versatile building block in combinatorial chemistry. This adaptability addresses common search queries about "modifiable scaffolds for drug discovery."

Ongoing research explores its utility in bioconjugation, a technique pivotal in antibody-drug conjugates (ADCs)—a trending area in oncology. The compound's thioether linkage offers stability under physiological conditions, a feature highlighted in recent publications on prodrug design. Such applications resonate with frequent searches on "improving drug half-life" and "targeted cancer therapies."

In summary, (2R)-3-(ethylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid represents a convergence of chirality, functionality, and sustainability—addressing multiple pain points in modern pharmaceutical R&D. Its relevance to high-impact research areas ensures continued interest, as evidenced by its recurring mentions in patent filings and journal articles.